![molecular formula C22H24N2O B2681308 (2E)-3-(4-tert-butylphenyl)-2-cyano-N-(2-phenylethyl)prop-2-enamide CAS No. 524925-99-3](/img/structure/B2681308.png)
(2E)-3-(4-tert-butylphenyl)-2-cyano-N-(2-phenylethyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2E)-3-(4-tert-butylphenyl)-2-cyano-N-(2-phenylethyl)prop-2-enamide, also known as TBE-31, is a small molecule compound that has been found to exhibit anti-tumor activity in various cancer cell lines.
Mechanism of Action
(2E)-3-(4-tert-butylphenyl)-2-cyano-N-(2-phenylethyl)prop-2-enamide functions as a microtubule inhibitor, disrupting the normal function of microtubules in cancer cells. Microtubules are essential for cell division, and disruption of microtubule function can lead to cell death. This compound binds to the colchicine site on tubulin, preventing the polymerization of tubulin into microtubules. This results in the disruption of the mitotic spindle, which is essential for cell division.
Biochemical and Physiological Effects:
This compound has been found to have a low toxicity profile in normal cells, indicating that it may be a promising anti-cancer agent. However, further studies are needed to determine the long-term effects of this compound on normal cells. This compound has been found to induce apoptosis in cancer cells, which may lead to the regression of tumors. Additionally, this compound has been found to inhibit the migration and invasion of cancer cells, which may prevent the spread of cancer to other parts of the body.
Advantages and Limitations for Lab Experiments
One advantage of (2E)-3-(4-tert-butylphenyl)-2-cyano-N-(2-phenylethyl)prop-2-enamide is that it has been found to have a low toxicity profile in normal cells, indicating that it may be a safe and effective anti-cancer agent. However, this compound has not yet been tested in clinical trials, so its long-term effects on humans are not yet known. Additionally, this compound is a relatively new compound, and further studies are needed to determine its efficacy and safety in treating cancer.
Future Directions
There are several future directions for research on (2E)-3-(4-tert-butylphenyl)-2-cyano-N-(2-phenylethyl)prop-2-enamide. One direction is to further investigate its mechanism of action and its effects on cancer cells. Another direction is to test this compound in animal models to determine its efficacy and safety in vivo. Additionally, this compound may have potential applications in combination therapy with other anti-cancer agents. Further research is needed to determine the full potential of this compound as an anti-cancer agent.
Synthesis Methods
(2E)-3-(4-tert-butylphenyl)-2-cyano-N-(2-phenylethyl)prop-2-enamide can be synthesized using a simple three-step process. The first step involves the reaction of 4-tert-butylbenzaldehyde with malononitrile to form 3-(4-tert-butylphenyl)-3-oxopropanenitrile. The second step involves the reaction of this intermediate with ethyl cyanoacetate to form 3-(4-tert-butylphenyl)-2-cyanoacrylonitrile. The final step involves the reaction of this intermediate with 2-phenylethylamine to form this compound.
Scientific Research Applications
(2E)-3-(4-tert-butylphenyl)-2-cyano-N-(2-phenylethyl)prop-2-enamide has been found to exhibit anti-tumor activity in various cancer cell lines, including breast, lung, colon, and prostate cancer. It has also been found to inhibit the migration and invasion of cancer cells. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase-3 pathway. Additionally, this compound has been found to inhibit the growth of cancer cells by blocking the cell cycle at the G2/M phase.
Properties
IUPAC Name |
(E)-3-(4-tert-butylphenyl)-2-cyano-N-(2-phenylethyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O/c1-22(2,3)20-11-9-18(10-12-20)15-19(16-23)21(25)24-14-13-17-7-5-4-6-8-17/h4-12,15H,13-14H2,1-3H3,(H,24,25)/b19-15+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXWZGRXYOCIHAY-XDJHFCHBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C=C(C#N)C(=O)NCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)NCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.